Cas no 857641-46-4 (2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine
• CAS No: 857641-46-4
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD09834926
• CID: 706515
• PubChem ID: 45789701
• Update Time: 2025-06-15

2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine
• 2-(4-bromopyrazol-1-yl)pyrimidine
• Pyrimidine,2-(4-bromo-1H-pyrazol-1-yl)-
• 2-(4-bromo-pyrazol-1-yl)-pyrimidine
• 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine (ACI)
• SCHEMBL1198582
• DTXSID00671956
• F2147-7874
• MFCD09834926
• AB52866
• FS-2730
• AKOS010257613
• CS-W021399
• OLHCXNGGKICQLL-UHFFFAOYSA-N
• 857641-46-4

• MDL： MFCD09834926
• Inchi： 1S/C7H5BrN4/c8-6-4-11-12(5-6)7-9-2-1-3-10-7/h1-5H
• InChI Key： OLHCXNGGKICQLL-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2N=CC=CN=2)N=C1

Computed Properties

• Exact Mass: 223.97000
• Monoisotopic Mass: 223.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 402.2±37.0 °C at 760 mmHg
• Flash Point: 197.0±26.5 °C
• Refractive Index: 1.734
• PSA: 43.60000
• LogP: 1.42480
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine

Introduction to 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine (CAS No. 857641-46-4)

2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. With the CAS number 857641-46-4, this compound serves as a versatile building block for the synthesis of various biologically active molecules. Its unique structural framework, combining a pyrazole ring with a pyrimidine moiety, makes it an attractive scaffold for drug discovery and development. The presence of a bromine substituent at the 4-position of the pyrazole ring enhances its reactivity, facilitating further functionalization and derivatization, which are crucial for developing novel therapeutic agents.

The compound's relevance in modern medicinal chemistry stems from its ability to interact with multiple biological targets. Pyrazole and pyrimidine derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have highlighted the potential of 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine in developing inhibitors targeting enzymes and receptors involved in critical disease pathways. For instance, its derivatives have been explored as kinase inhibitors, which play a pivotal role in cancer therapy by disrupting aberrant signaling cascades.

One of the most compelling aspects of this compound is its role in structure-activity relationship (SAR) studies. Researchers have utilized 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine as a core structure to develop molecules with enhanced potency and selectivity. The bromine atom at the 4-position of the pyrazole ring allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. These modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

Recent advancements in computational chemistry have further accelerated the design and optimization of 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine derivatives. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have guided the development of more effective analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to identify potential candidates for further experimental validation, streamlining the drug discovery process.

The compound's utility extends beyond oncology; it has also been explored in infectious disease research. Pyrazole-pyrimidine hybrids have shown promising activity against various pathogens, including bacteria and viruses. The bromine substituent enhances binding affinity by allowing for hydrogen bonding and π-stacking interactions with biological targets. This has led to the development of novel antiviral and antibacterial agents that could address emerging resistant strains.

In conclusion, 2-(4-Bromo-1H-pyrazol-1-yl)pyrimidine (CAS No. 857641-46-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing next-generation therapeutics targeting various diseases. Ongoing studies continue to uncover new applications and derivatives, reinforcing its importance in modern drug discovery efforts.